Cas no 65-22-5 (Pyridoxal Hydrochloride Standard)

• Product Name: Pyridoxal Hydrochloride Standard
• CAS No: 65-22-5
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• MDL: MFCD00012809
• CID: 33826
• PubChem ID: 6171
• Update Time: 2025-04-18

Pyridoxal Hydrochloride Standard Chemical and Physical Properties

Names and Identifiers

• Pyridoxal hydrochloride
• 2-METHYL-3-HYDROXY-4-FORMYL-5-HYDROXYMETHYLPYRIDINE HYDROCHLORIDE
• 3-Hydroxy-5-(hydroxymethyl)-2-methyl-isonicotinaldehyde hydrochloride
• Pyridoxal
• Pyridoxal Hydrochlor
• Pyridoxal, HCl
• 3-hydroxy-5-hydroxymethyl-2-methyl-pyridine-4-carbaldehyde,hydrochloride
• PL HCL
• Pyridoxal,Hydrochlorid
• PyridoxalHydrochlorideMin.
• 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxaldehyde hydrochloride
• Pyridoxal HCl
• 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde hydrochloride
• Vitamin B6 hydrochloride
• 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde, hydrochloride
• Pyridoxal hydrochloride, 99%
• 1416KF0QBC
• 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carbalde
• F0001-1752
• AS-15123
• EN300-17336
• FT-0631287
• CHEMBL543846
• 3-Hydroxy-5-hydroxymethyl-2-methylisonicotinaldehyde hydrochloride
• 3-Hydroxy-5-hydroxymethyl-2-methyl-pyridine-4-carbaldehyde hydrochloride
• Pyridoxal hydrochloride, >=99.5% (T)
• Pyridoxal hydrochloride 100 microg/mL in Methanol
• 4-Pyridinecarboxaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, hydrochloride
• MFCD00012809
• WLN: T6NJ B1 CQ DVH E1Q &GH
• 4-Pyridinecarboxaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, hydrochloride (1:1)
• YWB02349
• DTXSID0058774
• AC1788
• A835026
• Pyridoxal, hydrochloride
• PYRIDOXAL HYDROCHLORIDE [WHO-DD]
• BCP09066
• SY036134
• UNII-1416KF0QBC
• CHEBI:131529
• 65-22-5
• s3111
• HY-W027446
• Pyridoxal-d3 Hydrochloride
• 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehydehydrochloride
• 4-Pyridinecarboxaldehyde, hydrochloride
• SCHEMBL50601
• EINECS 200-602-5
• BP-12520
• CS-O-31012
• FCHXJFJNDJXENQ-UHFFFAOYSA-N
• PYRIDOXAL HYDROCHLORIDE [MI]
• NSC-19613
• pyridoxalhydrochloride
• AKOS008966955
• 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carbaldehyde hydrochloride
• LS-134387
• 3-Hydroxy-5-hydroxymethyl-2-methyl-4-pyridinal, HCl
• 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinaldehyde HCl
• C8H9NO3.ClH
• 4-formyl-3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-1-ium chloride
• Pyridoxal hydrochloride, BioReagent, suitable for cell culture, suitable for insect cell culture
• AC-30879
• NSC19613
• Q27225156
• CS-0071470
• P0559
• Pyridoxal hydrochloride, >=99% (HPLC)
• Pyridoxal Hydrochloride Standard
• NS00079075
• DB-054778

• MDL： MFCD00012809
• Inchi： 1S/C8H9NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,4,10,12H,3H2,1H3;1H
• InChI Key： FCHXJFJNDJXENQ-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=NC=C(CO)C=1C=O
• BRN： 3656994

Computed Properties

• Exact Mass: 203.03500
• Monoisotopic Mass: 203.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 70.4

Experimental Properties

• Color/Form: White orthorhombic crystals. Can be reduced to pyridoxine. Sensitive to light.
• Density: 1.0820
• Melting Point: 173 °C (dec.) (lit.)
• Boiling Point: 412.8 °C at 760 mmHg
• Flash Point: 203.5 °C
• Water Partition Coefficient: Soluble in water and ethanol.
• PSA: 70.42000
• LogP: 1.20240
• Merck: 7978
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water (1

Pyridoxal Hydrochloride Standard Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25-S22
• FLUKA BRAND F CODES：8
• RTECS：UV1225000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Safety Term：S22;S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxals and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes Pyridoxals and derivatives